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Compound of Interest

Compound Name: IGF-I (24-41)

Cat. No.: B612642

Essential Safety and Handling Guide for IGF-I
(24-41)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Insulin-like Growth Factor | (24-41). Adherence to
these procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling IGF-1 (24-41), all unnecessary exposure should be avoided by using
appropriate personal protective equipment.[1] The following table summarizes the
recommended PPE.
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Body Part Protective Equipment Specifications

Nitrile or latex gloves are
Hands Protective Gloves recommended to prevent skin

contact.

Eye protection should be worn
to shield against splashes or

aerosols. A face shield may be

Eyes/Face Safety Glasses or Goggles )
necessary when handling
larger quantities or if there is a
significant risk of splashing.
A standard lab coat should be
Body Laboratory Coat worn to protect clothing and

skin from contamination.

Operational Plan for Handling and Disposal

This section outlines the procedural, step-by-step guidance for the safe handling and disposal
of IGF-I (24-41).

1. Receiving and Storage:
e Upon receipt, inspect the vial for any damage.

o Lyophilized IGF-I (24-41) should be stored at 2-8°C and is stable for at least two years.[2] It
can also be stored for up to six months at room temperature.[2]

e For long-term storage, it is recommended to store the lyophilized peptide at -20°C or -80°C.

[2]
2. Reconstitution and Handling:
e IGF-1 (24-41) is intended for research use only and not for human use.[3][4]

o Work in a clean, designated area, such as a laminar flow hood, to maintain sterility, as the
products are prepared using aseptic techniques.[2]
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» Before opening, allow the vial to equilibrate to room temperature to avoid condensation.

» The lyophilized peptide is supplied in a glass vial under a slight vacuum.[2] Care should be
taken to equilibrate this vacuum when opening the vial.[2]

o Reconstitute the peptide using a suitable solvent. For example, it can be reconstituted in 10
mM HCI at a concentration of 1 mg/ml.[2]

e To avoid losses, always reconstitute the entire vial in situ and then aliquot for storage.[2]

e When diluting to concentrations below 1 mg/ml, consider adding a carrier protein like Bovine
Serum Albumin (BSA) to prevent the peptide from adsorbing to glass or plastic surfaces.[2]

o Avoid repeated freeze-thaw cycles of the reconstituted solution.[2]
3. Experimental Use:

» Handle all solutions containing IGF-I (24-41) with care to prevent spills and aerosol
formation.

« If sterilization is required, filter the peptide solution through a low protein-binding membrane.
[2] It is best to filter either the 1 mg/ml stock solution or a 0.1 mg/ml working solution diluted
in 10 mM HCI.[2] Do not add the peptide to low protein or protein-free media before filter
sterilization.[2]

4. Disposal:

» Dispose of all waste materials, including empty vials, used pipette tips, and contaminated
labware, in accordance with federal, state, and local regulations for chemical waste.

e Unused peptide solutions should be disposed of as chemical waste. Do not pour down the
drain.

o For radioactively labeled IGF-I (24-41), waste should be disposed of in compliance with
regulations for radioactive materials.[5]

Safe Handling Workflow
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The following diagram illustrates the key steps for the safe handling of IGF-1 (24-41) from
receipt to disposal.
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Caption: Workflow for Safe Handling of IGF-I (24-41).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling IGF-1 (24-
41)]. BenchChem, [2025]. [Online PDF]. Available at:
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igf-i-24-41]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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